Cas no 691877-03-9 (3-Bromo-5-(trifluoromethyl)benzonitrile)

3-Bromo-5-(trifluoromethyl)benzonitrile structure
691877-03-9 structure
Product Name:3-Bromo-5-(trifluoromethyl)benzonitrile
CAS No:691877-03-9
MF:C8H3BrF3N
MW:250.015331506729
MDL:MFCD09800708
CID:973220
PubChem ID:11593995
Update Time:2025-04-19

3-Bromo-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(trifluoromethyl)benzonitrile
    • 3-Bromo-5-cyanobenzotrifluoride
    • 3-bromo-5-trifluoromethyl-benzonitrile
    • 5-bromo-3-(trifluoromethyl)benzenecarbonitrile
    • AM62555
    • SY018437
    • AS-19883
    • 3-bromo-5-cyanobenzotrifluoride, AldrichCPR
    • EN300-126351
    • SCHEMBL504781
    • FT-0654451
    • CS-0041447
    • 5-(trifluoromethyl)-3-bromo benzonitrile
    • Benzonitrile, 3-bromo-5-(trifluoromethyl)-
    • DTXSID10469144
    • AKOS005255277
    • Benzonitrile, 3-Bromo-5-(Trifluoromethyl)
    • 691877-03-9
    • MFCD09800708
    • MDL： MFCD09800708
    • Inchi： 1S/C8H3BrF3N/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3H
    • InChI Key： KZFVJLGAVFCPAZ-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C#N)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 248.94000
  • Monoisotopic Mass: 248.94010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.719
  • Melting Point: 30-35°C
  • Boiling Point: 216℃ at 760 mmHg
  • Flash Point: 84.458℃
  • Refractive Index: 1.517
  • PSA: 23.79000
  • LogP: 3.33958
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Bromo-5-(trifluoromethyl)benzonitrile Security Information

3-Bromo-5-(trifluoromethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-5-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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3-Bromo-5-(trifluoromethyl)benzonitrile Production Method

3-Bromo-5-(trifluoromethyl)benzonitrile Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:691877-03-9)3-Bromo-5-(trifluoromethyl)benzonitrile
Order Number:sfd8786
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:691877-03-9)3-Bromo-5-(trifluoromethyl)benzonitrile
Order Number:A1777
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):179.0
Email:sales@amadischem.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:691877-03-9)
Order Number:SFD885
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com

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691877-03-9 (3-Bromo-5-(trifluoromethyl)benzonitrile) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:691877-03-9)3-Bromo-5-(trifluoromethyl)benzonitrile
sfd8786
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:691877-03-9)3-Bromo-5-(trifluoromethyl)benzonitrile
A1777
Purity:99%
Quantity:100g
Price ($):179.0
Email